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Compound of Interest

Compound Name: 3-Bromo-1,5-dimethyl-1H-pyrazole

Cat. No.: B1288813

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available chemical and physical properties of 3-
Bromo-1,5-dimethyl-1H-pyrazole, a heterocyclic organic compound. Despite a
comprehensive search of scientific literature and chemical databases, detailed experimental
characterization data, including nuclear magnetic resonance (NMR), infrared (IR) spectroscopy,
mass spectrometry (MS), and a specific synthesis protocol, are not readily available in the
public domain. This document compiles the existing information from various sources to serve
as a foundational reference.

Chemical and Physical Properties

3-Bromo-1,5-dimethyl-1H-pyrazole, with the CAS number 5744-80-9, is a solid at room
temperature.[1] Its fundamental properties are summarized in the table below.
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Property Value Source(s)
Molecular Formula CsH7BrN2 [2][3]
Molecular Weight 175.03 g/mol [2]

CAS Number 5744-80-9 [21[3]
IUPAC Name 3-bromo-1,5-dimethylpyrazole [2]
Physical Form Solid [3]

Purity 97% [3]

Spectral Characterization Data

Detailed experimental spectra for 3-Bromo-1,5-dimethyl-1H-pyrazole are not publicly
available at this time. While the PubChem database entry for this compound indicates the
existence of a 13C NMR spectrum from the Institute of Organic Chemistry at the University of
Vienna, the spectral data itself is not provided.[2] Searches for *H NMR, IR, and mass
spectrometry data did not yield specific results for this compound, with available spectra
pertaining to isomeric or related pyrazole structures.

Experimental Protocols

A detailed, peer-reviewed experimental protocol for the synthesis and purification of 3-Bromo-
1,5-dimethyl-1H-pyrazole is not currently available in the accessible literature. While general
methods for the synthesis of pyrazole derivatives are known, a specific and reproducible
procedure for this particular compound has not been identified.[4] A reference to the
development of a scalable process for "N-Methyl-3-Bromo-5-Methyl Pyrazole," an alias for the
target compound, was found, but the detailed methodology is not publicly accessible.[5]

Logical Relationships in Synthesis

The synthesis of substituted pyrazoles often follows established chemical pathways. A logical
workflow for the potential synthesis of 3-Bromo-1,5-dimethyl-1H-pyrazole, based on common
organic chemistry principles, is outlined below. This diagram represents a hypothetical
synthetic route and does not correspond to a published experimental protocol.
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Hypothetical Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromo-1,5-dimethyl-1H-pyrazole: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288813#3-bromo-1-5-dimethyl-1h-pyrazole-
characterization-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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